N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C17H16N4O/c1-12-6-7-16(13(2)8-12)20-17(22)14-4-3-5-15(9-14)21-10-18-19-11-21/h3-11H,1-2H3,(H,20,22)
• InChI Key: JENMKUAODGWZOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=NN=C3)C
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide, also known as DMPTB, is a chemical compound that has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been used as a scaffold for the development of new drugs with improved potency and selectivity.

Mechanism of Action

N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide exerts its effects through the inhibition of the protein kinase CK2, which plays a key role in cell proliferation, survival, and differentiation. By inhibiting CK2, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide induces apoptosis and inhibits angiogenesis, which can lead to the inhibition of cancer cell growth. In addition, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been shown to enhance the clearance of amyloid-beta, a hallmark of Alzheimer's disease, through the activation of autophagy.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been shown to have a range of biochemical and physiological effects, including the inhibition of CK2 activity, the induction of apoptosis, the inhibition of angiogenesis, and the activation of autophagy. In addition, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has several advantages for lab experiments, including its high purity and yield, its well-established synthesis method, and its potential applications in a variety of scientific research fields. However, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide, including the development of new drugs based on its scaffold, the optimization of its synthesis method, and the exploration of its potential therapeutic applications in a variety of scientific research fields. In addition, further studies are needed to fully understand its mechanisms of action and potential side effects, as well as its potential as a diagnostic tool for cancer and neurodegenerative diseases.
Conclusion
In conclusion, N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide is a promising chemical compound that has been studied extensively for its potential applications in scientific research. Its well-established synthesis method, potential therapeutic benefits, and range of biochemical and physiological effects make it a valuable tool for researchers in a variety of fields. Further research is needed to fully understand its mechanisms of action and potential side effects, as well as its potential as a diagnostic tool and scaffold for the development of new drugs.

Synthesis Methods

N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenylamine with 4H-1,2,4-triazole-3-thiol, followed by the reaction of the resulting compound with benzoyl chloride. This method has been optimized to yield high purity N-(2,4-dimethylphenyl)-3-(4H-1,2,4-triazol-4-yl)benzamide with a high yield.